Cas no 56144-08-2 (Methyl b-Neuraminic Acid)

Methyl β-Neuraminic Acid is a derivative of sialic acid, commonly used in glycobiology research and biochemical applications. This compound serves as a key intermediate in the synthesis of sialylated glycoconjugates, which are critical for studying cell-cell interactions, pathogen recognition, and immune responses. Its methylated β-anomeric form enhances stability and reactivity, making it suitable for enzymatic and chemical glycosylation reactions. The product is characterized by high purity and consistent performance, ensuring reliable results in structural and functional studies of glycans. Its utility extends to the development of glycan-based therapeutics and diagnostics, offering researchers a precise tool for probing sialic acid-mediated biological processes.

Methyl b-Neuraminic Acid structure

Product Name:Methyl b-Neuraminic Acid

CAS No:56144-08-2

MF:C₁₀H₁₉NO₈

MW:281.25976395607

CID:380043

PubChem ID:10934861

Update Time:2025-10-29

Methyl b-Neuraminic Acid Chemical and Physical Properties

Names and Identifiers

- b-Neuraminic acid, 2-O-methyl-(9CI)
- Methyl β-Neuraminic Acid
- METHYL ß-NEURAMINIC ACID
- Methyl β-Neuraminic
- 2-methoxyneuraminic acid
- curren
- Einecs 260-012-9
- Methyl Beta-Neuraminic Acid
- Methyl b-Neuraminic Acid
- NEURAMINIC ACID
- Neuraminic Acid,Methylglycoside
- 2-O-Methyl-beta-neuraminic acid
- 56144-08-2
- Methyl ?-Neuraminic Acid
- (2S,4S,5R,6R)-5-amino-4-hydroxy-2-methoxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
- DTXSID501309363
- W-203119
- Methyl 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid
- (2S,4S,5R,6R)-5-AMINO-4-HYDROXY-2-METHOXY-6-[(1R,2R)-1,2,3-TRIHYDROXYPROPYL]OXANE-2-CARBOXYLIC ACID
- METHYLBETA-NEURAMINICACID
- 2-O-Methyl-I(2)-neuraminic acid
- Inchi： 1S/C10H19NO8/c1-18-10(9(16)17)2-4(13)6(11)8(19-10)7(15)5(14)3-12/h4-8,12-15H,2-3,11H2,1H3,(H,16,17)/t4-,5+,6+,7+,8+,10-/m0/s1
- InChI Key： OMVQZDUAKZZNEF-APDUKXCWSA-N
- SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)N)O)OC

Computed Properties

Exact Mass: 281.11100
Monoisotopic Mass: 281.11106656g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -5.5
Topological Polar Surface Area: 163Å²

Experimental Properties

Melting Point: Softens and Yellows at 150°C; 200°C dec.
PSA: 162.70000
LogP: -2.69480

Methyl b-Neuraminic Acid Pricemore >>

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